Cas no 1026764-45-3 (3-(4-ethylphenyl)-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-(4-ethylphenyl)-1H-pyrazole-5-carbohydrazide
• CAS No: 1026764-45-3
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 3054783
• PubChem ID: 4577338
• Update Time: 2025-11-07

3-(4-ethylphenyl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylphenyl)-1H-pyrazole-5-carbohydrazide
• BRB76445
• AKOS000269667
• 1026764-45-3
• G37875
• EN300-110841
• 992-036-7

• Inchi： 1S/C12H14N4O/c1-2-8-3-5-9(6-4-8)10-7-11(16-15-10)12(17)14-13/h3-7H,2,13H2,1H3,(H,14,17)(H,15,16)
• InChI Key： MDNCZRQYPWNBEO-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C2C=CC(=CC=2)CC)=NN1)NN

Computed Properties

• Exact Mass: 230.116761g/mol
• Monoisotopic Mass: 230.116761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.27g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 83.8Ų

Additional information on 3-(4-ethylphenyl)-1H-pyrazole-5-carbohydrazide

Professional Introduction to 3-(4-ethylphenyl)-1H-pyrazole-5-carbohydrazide (CAS No. 1026764-45-3)

3-(4-ethylphenyl)-1H-pyrazole-5-carbohydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 1026764-45-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a scaffold that is widely recognized for its diverse biological activities and pharmacological potential. The structural features of 3-(4-ethylphenyl)-1H-pyrazole-5-carbohydrazide, particularly the presence of an ethylphenyl group and a carbohydrazide moiety, contribute to its unique chemical properties and biological interactions.

The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 5. This structural motif is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The ethylphenyl substituent at the 4-position introduces a hydrophobic aromatic ring, which can influence the compound's solubility, bioavailability, and binding affinity to biological targets. Additionally, the carbohydrazide group at the 5-position adds a polar functional moiety that can enhance interactions with biological molecules.

In recent years, there has been growing interest in developing novel pyrazole derivatives as therapeutic agents. The 3-(4-ethylphenyl)-1H-pyrazole-5-carbohydrazide structure has been explored for its potential in various pharmacological applications. One of the most promising areas of research involves its use as an intermediate in the synthesis of more complex drug molecules. The compound's ability to undergo further chemical modifications makes it a valuable building block for designing targeted therapies.

Recent studies have highlighted the biological activity of 3-(4-ethylphenyl)-1H-pyrazole-5-carbohydrazide in several in vitro and in vivo models. Research indicates that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and cancer pathways. For instance, preliminary studies have suggested that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are key players in the production of pro-inflammatory mediators. Additionally, its interaction with other therapeutic targets has been investigated, revealing potential applications in managing chronic diseases.

The pharmacokinetic profile of 3-(4-ethylphenyl)-1H-pyrazole-5-carbohydrazide is another critical aspect that has been examined. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Preliminary pharmacokinetic studies suggest that this compound exhibits moderate solubility in water and lipids, which may influence its bioavailability and distribution within the body. Further research is needed to fully elucidate its metabolic pathways and excretion kinetics.

One of the most exciting developments in the field of pyrazole derivatives is their application in oncology research. The 3-(4-ethylphenyl)-1H-pyrazole-5-carbohydrazide structure has shown promise as a lead compound for developing novel anticancer agents. By targeting specific molecular pathways involved in cancer cell proliferation and survival, this compound may offer a new therapeutic approach for treating various types of malignancies. Ongoing clinical trials are evaluating its efficacy and safety profile in human patients, with early results indicating encouraging signs of activity against certain cancer types.

The synthesis of 3-(4-ethylphenyl)-1H-pyrazole-5-carbohydrazide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process, making it more efficient and scalable for industrial production. Techniques such as catalytic hydrogenation, nucleophilic substitution reactions, and protection-deprotection strategies are commonly used in its synthesis. These methods not only improve the overall yield but also enhance the purity of the final product, which is crucial for pharmaceutical applications.

The analytical characterization of 3-(4-ethylphenyl)-1H-pyrazole-5-carbohydrazide is another important aspect that ensures its quality and consistency. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are routinely employed to confirm its molecular structure and purity. These analytical methods provide detailed information about the compound's chemical composition and help ensure that it meets stringent pharmaceutical standards before being used in further research or clinical trials.

In conclusion,3-(4-ethylphenyl)-1H-pyrazole-5-carbohydrazide (CAS No. 1026764-45-3) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a versatile intermediate for drug development, while its biological activity suggests promising uses in managing chronic diseases such as cancer. As research continues to uncover new insights into its pharmacological properties,this compound holds great promise for improving patient outcomes through innovative therapeutic strategies.